![molecular formula C20H24ClN3O B2431654 2-chloro-N-(3-(4-phenylpiperazin-1-yl)propyl)benzamide CAS No. 23446-93-7](/img/structure/B2431654.png)
2-chloro-N-(3-(4-phenylpiperazin-1-yl)propyl)benzamide
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Overview
Description
2-chloro-N-(3-(4-phenylpiperazin-1-yl)propyl)benzamide is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is known to have various biochemical and physiological effects, making it a promising candidate for further research.
Scientific Research Applications
Synthesis of Novel Pharmacological Agents
- A study focused on the synthesis of benzamide derivatives with anticonvulsant activity, revealing compounds with potent efficacy, comparable or superior to standard treatments like phenytoin (Mussoi et al., 1996).
- Another research highlighted the development of N-(1,1-dimethylpropynyl) benzamide series, demonstrating powerful and selective inhibition of mitosis in plant cells, providing insights into cellular division mechanisms (Merlin et al., 1987).
- Research on ultrasound-assisted synthesis of benzamide derivatives presented promising anti-tubercular activities against Mycobacterium tuberculosis, showcasing the potential for new therapeutic agents (Nimbalkar et al., 2018).
Advancements in Chemical Synthesis
- Studies on the cyclisation reaction of benzil to produce novel compounds, offering advancements in chemical synthesis methodologies (Cremlyn et al., 1983).
- Research on the synthesis and coordination of isocyanides, contributing to the field of organometallic chemistry and expanding understanding of ligand-metal interactions (Facchin et al., 2002).
Exploration of Antimicrobial Properties
- The synthesis of 1,4-disubstituted 2-oxopyrrolidines and related compounds was explored for nootropic activity, demonstrating the chemical versatility of benzamide derivatives (Valenta et al., 1994).
- A novel route to synthesize benzamide-based 5-aminopyrazoles with remarkable antiavian influenza virus activity was discovered, indicating potential applications in antiviral drug development (Hebishy et al., 2020).
Mechanism of Action
Target of Action
The primary target of 2-chloro-N-(3-(4-phenylpiperazin-1-yl)propyl)benzamide is acetylcholinesterase (AChE) . AChE is an enzyme that is selectively responsible for hydrolyzing acetylcholine (ACh) in the brain . This enzyme plays a crucial role in learning and memory, and its inhibition can enhance cognitive functions .
Mode of Action
The compound interacts with AChE, inhibiting its activity . This inhibition prevents the breakdown of acetylcholine, a neurotransmitter involved in learning and memory . The compound’s interaction with AChE is a mixed-type inhibition, involving both competitive and non-competitive inhibition .
Biochemical Pathways
The inhibition of AChE leads to an increase in the concentration of acetylcholine in the synaptic cleft . This increase enhances the transmission of signals in cholinergic neurons, which are involved in numerous cognitive processes . Therefore, the compound’s action affects the cholinergic signaling pathway, enhancing cognition functions .
Result of Action
The result of the compound’s action is an enhancement of cognitive functions . By inhibiting AChE and increasing acetylcholine levels, the compound can potentially alleviate symptoms of cognitive decline, such as those seen in Alzheimer’s disease .
Action Environment
The efficacy and stability of the compound can be influenced by various environmental factors While specific factors for this compound are not readily available, it is generally known that factors such as temperature, pH, and the presence of other substances can affect the stability and efficacy of a compound
properties
IUPAC Name |
2-chloro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClN3O/c21-19-10-5-4-9-18(19)20(25)22-11-6-12-23-13-15-24(16-14-23)17-7-2-1-3-8-17/h1-5,7-10H,6,11-16H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AISQFPGJEAXNST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCCNC(=O)C2=CC=CC=C2Cl)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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